molecular formula RbI<br>IR B1230268 Rubidium iodide CAS No. 7790-29-6

Rubidium iodide

Cat. No. B1230268
CAS RN: 7790-29-6
M. Wt: 212.372 g/mol
InChI Key: WFUBYPSJBBQSOU-UHFFFAOYSA-M
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Description

Rubidium iodide is used for making metal rubidium and other rubidium salts. It is also used in the production of special glass, miniature high energy battery, and crystal scintillation counter .


Synthesis Analysis

Rubidium iodide can be synthesized in several ways. One way is to react rubidium hydroxide with hydroiodic acid. The resulting salt can then be purified by recrystallization .


Molecular Structure Analysis

Rubidium iodide has a molecular weight of 212.3723. Its structure can be viewed using Java or Javascript .


Chemical Reactions Analysis

Rubidium iodide forms colorless crystals and reacts with halogens to form polyhalides: RbI3, RbICl2, RbICl4 . It can be synthesized using a mixed reaction of rubidium hydroxide and hydriodic acid/hydrogen iodide .


Physical And Chemical Properties Analysis

Rubidium iodide forms colorless crystals, and has a red-violet flame color. The refractive index of the crystals is nD = 1.6474. It reacts with halogens to form polyhalides: RbI3, RbICl2, RbICl4. It is easily soluble in water, liquid ammonia, sulfuric acid, RbI·6NH3 and RbI·3SO2 .

Scientific Research Applications

Perovskite Solar Cells

Rubidium iodide is utilized as an additive in tin-lead perovskite solar cells to reduce recombination losses and increase carrier lifetime . The addition of RbI improves the optoelectronic properties of mixed tin-lead perovskites, which are crucial for the development of high-efficiency all-perovskite tandem solar cells. This approach leads to a significant reduction in defect density and an increase in electron conductivity, resulting in improved open-circuit voltage and overall cell efficiency .

Optoelectronic Device Enhancement

In the realm of halide perovskite materials , doping with alkali metals like rubidium iodide has shown promising results . RbI doping can lead to improved morphology, suppressed ion migration, reduced non-radiative recombination, passivation of bulk and interface defects, and increased thermal stability. These enhancements are vital for the efficiency and stability of devices such as LEDs, photodetectors, lasers, and solar cells .

Thermoelectric Generators

Rubidium iodide finds application in thermoelectric generators that operate on the magnetohydrodynamic principle . These generators convert thermal energy directly into electrical energy and are useful in power generation where traditional methods are not viable.

Laser Cooling

In the field of laser cooling , RbI is used to achieve Bose-Einstein condensation . This process involves cooling a group of atoms to temperatures very close to absolute zero, creating a new state of matter. Rubidium iodide plays a role in the manipulation of atomic states necessary for this process.

Atomic Clocks

Atomic clocks: , which are the most accurate time-keeping devices, use rubidium iodide for its hyperfine structure properties . These clocks are essential in GPS systems, scientific research, and for maintaining the precision of international time standards.

GPS Systems

Rubidium iodide is used in GPS systems to produce a ‘primary frequency’ which is crucial for the accuracy of the positioning information . The stability and precision provided by RbI contribute to the reliability of GPS technology.

Special Glass Production

In the manufacturing of special glass , rubidium iodide is used to impart unique properties such as improved durability and specialized optical characteristics . This type of glass is often used in high-tech applications, including certain types of lenses and scientific instruments.

Crystal Scintillation Counters

Rubidium iodide is also employed in the production of crystal scintillation counters . These devices are used to detect and measure ionizing radiation by producing and measuring flashes of light (scintillations) that occur when radiation interacts with certain materials.

Future Directions

Recent research has shown that Rubidium iodide can be used as an additive for methylammonium-free Sn-Pb perovskites, which has resulted in an improvement in conversion efficiencies and stability . Another study suggests that the effect of alkali metal incorporation on the efficiency and stability of halide perovskite materials should be further investigated via in-situ characterization methods .

properties

IUPAC Name

rubidium(1+);iodide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/HI.Rb/h1H;/q;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WFUBYPSJBBQSOU-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Rb+].[I-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

RbI, IRb
Record name rubidium iodide
Source Wikipedia
URL https://en.wikipedia.org/wiki/Rubidium_iodide
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Source PubChem
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DSSTOX Substance ID

DTXSID00880081
Record name Rubidium Iodide
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Molecular Weight

212.372 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Rubidium iodide

CAS RN

7790-29-6
Record name Rubidium iodide
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Record name Rubidium iodide
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Record name Rubidium iodide (RbI)
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Record name Rubidium Iodide
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Record name Rubidium iodide
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Record name RUBIDIUM IODIDE
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